![molecular formula C7H15ClFN B6218602 rac-1-[(1R,2R)-2-(fluoromethyl)cyclopentyl]methanamine hydrochloride, trans CAS No. 2763583-92-0](/img/no-structure.png)
rac-1-[(1R,2R)-2-(fluoromethyl)cyclopentyl]methanamine hydrochloride, trans
Overview
Description
Rac-1-[(1R,2R)-2-(Fluoromethyl)cyclopentyl]methanamine Hydrochloride, trans (Rac-FMCH) is a novel and highly potent compound that has been gaining increasing attention in the scientific research community. Rac-FMCH is a small molecule inhibitor of the Rac1 protein, which is a member of the Rho family of GTPases. Rac1 is involved in a wide range of cellular processes, including cell migration, adhesion, and proliferation, and has been implicated in a variety of diseases. Rac-FMCH has been used in a variety of laboratory experiments to study the role of Rac1 in these processes, and to evaluate the therapeutic potential of Rac1 inhibition.
Mechanism of Action
Rac-1-[(1R,2R)-2-(fluoromethyl)cyclopentyl]methanamine hydrochloride, trans is a small molecule inhibitor of the Rac1 protein. rac-1-[(1R,2R)-2-(fluoromethyl)cyclopentyl]methanamine hydrochloride, trans binds to the GTP binding pocket of Rac1, preventing it from interacting with its downstream targets. This inhibition of Rac1 activity leads to changes in cell migration, adhesion, and proliferation.
Biochemical and Physiological Effects
rac-1-[(1R,2R)-2-(fluoromethyl)cyclopentyl]methanamine hydrochloride, trans has been shown to inhibit the activity of Rac1 in a variety of cell types, including cancer cells, neurons, and immune cells. Inhibition of Rac1 activity leads to changes in cell migration, adhesion, and proliferation, as well as changes in the expression of a variety of genes involved in these processes. In addition, rac-1-[(1R,2R)-2-(fluoromethyl)cyclopentyl]methanamine hydrochloride, trans has been shown to have anti-inflammatory and anti-cancer effects in animal models.
Advantages and Limitations for Lab Experiments
Rac-1-[(1R,2R)-2-(fluoromethyl)cyclopentyl]methanamine hydrochloride, trans has several advantages as a tool for laboratory studies. It is a highly potent inhibitor of Rac1, and has been shown to be effective in a variety of cell types. In addition, rac-1-[(1R,2R)-2-(fluoromethyl)cyclopentyl]methanamine hydrochloride, trans is relatively easy to synthesize and is relatively inexpensive. However, there are some limitations to using rac-1-[(1R,2R)-2-(fluoromethyl)cyclopentyl]methanamine hydrochloride, trans in laboratory studies. It has been reported to have some off-target effects on other GTPases, which may limit its use in certain experiments.
Future Directions
Rac-1-[(1R,2R)-2-(fluoromethyl)cyclopentyl]methanamine hydrochloride, trans has been used in a variety of laboratory experiments to study the role of Rac1 in cell migration, adhesion, and proliferation. However, there is still much to be learned about the role of Rac1 in these processes, as well as its potential therapeutic effects. Future research should focus on further elucidating the role of Rac1 in these processes, as well as exploring the potential therapeutic effects of Rac1 inhibition. Additionally, further research should focus on understanding the off-target effects of rac-1-[(1R,2R)-2-(fluoromethyl)cyclopentyl]methanamine hydrochloride, trans, as well as developing new and more specific inhibitors of Rac1.
Synthesis Methods
Rac-1-[(1R,2R)-2-(fluoromethyl)cyclopentyl]methanamine hydrochloride, trans is synthesized using a two-step process. The first step involves the reaction of 1-bromo-2-fluorocyclopentane with methylamine to form rac-1-[(1R,2R)-2-(fluoromethyl)cyclopentyl]methanamine. The second step involves the addition of hydrochloric acid to the reaction mixture to form the hydrochloride salt of the product, rac-1-[(1R,2R)-2-(fluoromethyl)cyclopentyl]methanamine hydrochloride, trans. The synthesis of rac-1-[(1R,2R)-2-(fluoromethyl)cyclopentyl]methanamine hydrochloride, trans has been reported in several publications and is a relatively straightforward process.
Scientific Research Applications
Rac-1-[(1R,2R)-2-(fluoromethyl)cyclopentyl]methanamine hydrochloride, trans has been used in a variety of scientific research applications. It has been used to study the role of Rac1 in cell migration, adhesion, and proliferation. rac-1-[(1R,2R)-2-(fluoromethyl)cyclopentyl]methanamine hydrochloride, trans has also been used to study the role of Rac1 in the development of cancer, as well as in the development of neurodegenerative diseases. In addition, rac-1-[(1R,2R)-2-(fluoromethyl)cyclopentyl]methanamine hydrochloride, trans has been used to study the potential therapeutic effects of Rac1 inhibition.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-1-[(1R,2R)-2-(fluoromethyl)cyclopentyl]methanamine hydrochloride, trans involves the conversion of commercially available starting materials into the desired product through a series of chemical reactions.", "Starting Materials": [ "Cyclopentene", "Bromine", "Sodium hydroxide", "Methylamine", "Hydrogen fluoride", "Hydrochloric acid" ], "Reaction": [ "Step 1: Bromination of cyclopentene using bromine in the presence of sodium hydroxide to yield 1-bromocyclopentene.", "Step 2: Reaction of 1-bromocyclopentene with methylamine to form rac-1-[(1R,2R)-2-(methylamino)cyclopentyl]methanol.", "Step 3: Conversion of rac-1-[(1R,2R)-2-(methylamino)cyclopentyl]methanol to rac-1-[(1R,2R)-2-(fluoromethyl)cyclopentyl]methanol using hydrogen fluoride.", "Step 4: Formation of rac-1-[(1R,2R)-2-(fluoromethyl)cyclopentyl]methanamine hydrochloride, trans by reacting rac-1-[(1R,2R)-2-(fluoromethyl)cyclopentyl]methanol with hydrochloric acid." ] } | |
CAS RN |
2763583-92-0 |
Molecular Formula |
C7H15ClFN |
Molecular Weight |
167.7 |
Purity |
95 |
Origin of Product |
United States |
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